Cas no 1227489-68-0 (2-Amino-4-(trifluoromethyl)pyridine-3-carboxylic Acid)

• Product Name: 2-Amino-4-(trifluoromethyl)pyridine-3-carboxylic Acid
• CAS No: 1227489-68-0
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• MDL: MFCD16606257
• CID: 2101699
• PubChem ID: 72212795
• Update Time: 2025-07-19

2-Amino-4-(trifluoromethyl)pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(trifluoromethyl)nicotinic acid
• 2-amino-4-(trifluoromethyl)pyridine-3-carboxylic acid
• 2-Amino-4-trifluoromethyl-nicotinic acid
• HLNBKIZJWCGTIO-UHFFFAOYSA-N
• 1497AJ
• AB70916
• NE61079
• AK155188
• Z2510258280
• 3-Pyridinecarboxylic acid, 2-amino-4-(trifluoromethyl)-
• SCHEMBL15880100
• 2-AMINO-4-(TRIFLUOROMETHYL)NICOTINICACID
• Z1269243763
• AKOS024260939
• DS-8323
• DB-019797
• EN300-135200
• 1227489-68-0
• C71867
• MFCD16606257
• CS-0155547
• SY156150
• 833-703-3
• CZB48968
• 2-Amino-4-(trifluoromethyl)pyridine-3-carboxylic Acid

• MDL： MFCD16606257
• Inchi： 1S/C7H5F3N2O2/c8-7(9,10)3-1-2-12-5(11)4(3)6(13)14/h1-2H,(H2,11,12)(H,13,14)
• InChI Key： HLNBKIZJWCGTIO-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 206.03031189g/mol
• Monoisotopic Mass: 206.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2
• XLogP3: 1.5

Experimental Properties

• Boiling Point: 333.9±42.0°C at 760 mmHg

2-Amino-4-(trifluoromethyl)pyridine-3-carboxylic Acid Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Amino-4-(trifluoromethyl)pyridine-3-carboxylic Acid

Comprehensive Overview of 2-Amino-4-(trifluoromethyl)pyridine-3-carboxylic Acid (CAS No. 1227489-68-0)

2-Amino-4-(trifluoromethyl)pyridine-3-carboxylic Acid (CAS No. 1227489-68-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine core and trifluoromethyl substituent, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the carboxylic acid and amino functional groups, make it a versatile building block for drug discovery and material science applications.

The growing demand for trifluoromethylated compounds in modern chemistry has positioned 2-Amino-4-(trifluoromethyl)pyridine-3-carboxylic Acid as a valuable reagent. Researchers are particularly interested in its potential to enhance the metabolic stability and bioavailability of drug candidates. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with the current focus on targeted therapies and infectious disease treatments. The compound's CAS No. 1227489-68-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 2-Amino-4-(trifluoromethyl)pyridine-3-carboxylic Acid offers several advantages. Its pyridine-3-carboxylic acid moiety facilitates diverse derivatization pathways, enabling the creation of novel heterocyclic frameworks. The presence of the trifluoromethyl group further enhances the compound's lipophilicity, a critical factor in optimizing drug-like properties. These attributes have led to its inclusion in high-throughput screening libraries and combinatorial chemistry workflows.

In the context of green chemistry and sustainable synthesis, CAS No. 1227489-68-0 has been explored in catalytic reactions and solvent-free methodologies. This aligns with the broader industry shift toward environmentally friendly processes. Additionally, the compound's stability under various conditions makes it suitable for large-scale production, addressing the need for cost-effective and scalable intermediates in pharmaceutical manufacturing.

The analytical characterization of 2-Amino-4-(trifluoromethyl)pyridine-3-carboxylic Acid typically involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and consistency, which are essential for regulatory compliance and reproducibility in research. The compound's spectral data and physicochemical properties are well-documented, providing a reliable reference for quality control and method development.

Looking ahead, the applications of 2-Amino-4-(trifluoromethyl)pyridine-3-carboxylic Acid are expected to expand further. Its integration into AI-driven drug design platforms and machine learning-enabled compound libraries underscores its potential in next-generation drug discovery. As the scientific community continues to explore its utility, CAS No. 1227489-68-0 remains a focal point for innovation in medicinal chemistry and beyond.